Cas no 63106-92-3 (CYCLOPROPANECARBOXYLIC ACID, 1-(4-CHLOROPHENYL)-2-(HYDROXYMETHYL)-)

• Product Name: CYCLOPROPANECARBOXYLIC ACID, 1-(4-CHLOROPHENYL)-2-(HYDROXYMETHYL)-
• CAS No: 63106-92-3
• MF: C₁₁H₁₁ClO₃
• MW: 226.656242609024
• CID: 3420786
• PubChem ID: 12414653
• Update Time: 2025-08-05

CYCLOPROPANECARBOXYLIC ACID, 1-(4-CHLOROPHENYL)-2-(HYDROXYMETHYL)- Chemical and Physical Properties

Names and Identifiers

• CYCLOPROPANECARBOXYLIC ACID, 1-(4-CHLOROPHENYL)-2-(HYDROXYMETHYL)-
• AKOS021302987
• 1-(4-chlorophenyl)-2-(hydroxymethyl)cyclopropane-1-carboxylic acid
• EN300-1153823
• SCHEMBL5789157
• 63106-92-3
• 1-(4-chlorophenyl)-2-(hydroxymethyl)cyclopropane-1-carboxylicacid

• Inchi： 1S/C11H11ClO3/c12-9-3-1-7(2-4-9)11(10(14)15)5-8(11)6-13/h1-4,8,13H,5-6H2,(H,14,15)
• InChI Key： MFTHHGXVMYUSNJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1(C(=O)O)CC1CO

Computed Properties

• Exact Mass: 226.0396719Da
• Monoisotopic Mass: 226.0396719Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.5Ų

Additional information on CYCLOPROPANECARBOXYLIC ACID, 1-(4-CHLOROPHENYL)-2-(HYDROXYMETHYL)-

CAS No. 63106-92-3: Cyclopropanecarboxylic Acid, 1-(4-Chlorophenyl)-2-(Hydroxymethyl)-

CAS No. 63106-92-3 refers to the compound known as Cyclopropanecarboxylic Acid, 1-(4-Chlorophenyl)-2-(Hydroxymethyl)-. This compound is a derivative of cyclopropanecarboxylic acid, a class of compounds that has gained significant attention in the fields of organic chemistry and pharmacology due to their unique structural properties and potential biological activities. The molecule incorporates a cyclopropane ring, a chlorophenyl group, and a hydroxymethyl substituent, which collectively contribute to its distinctive chemical profile.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery and development. The cyclopropane ring is known for its high strain energy, which can lead to unique reactivity and binding properties when incorporated into larger molecular frameworks. In the case of Cyclopropanecarboxylic Acid, 1-(4-Chlorophenyl)-2-(Hydroxymethyl)-, the presence of the cyclopropane ring enhances the molecule's ability to interact with biological targets, making it a promising candidate for various therapeutic applications.

The 4-chlorophenyl group attached to the cyclopropane ring introduces additional electronic and steric effects. Chlorine substitution on the aromatic ring can modulate the compound's lipophilicity and bioavailability, which are critical factors in drug design. Furthermore, the hydroxymethyl group at position 2 adds hydrophilic character to the molecule, potentially improving its solubility and metabolic stability.

Recent research has focused on optimizing the synthesis of Cyclopropanecarboxylic Acid, 1-(4-Chlorophenyl)-2-(Hydroxymethyl)- to enhance its purity and yield. Advanced synthetic methodologies, including catalytic asymmetric synthesis and microwave-assisted reactions, have been employed to streamline the production process. These advancements not only improve the efficiency of synthesis but also reduce environmental impact, aligning with current green chemistry principles.

In terms of biological activity, Cyclopropanecarboxylic Acid, 1-(4-Chlorophenyl)-2-(Hydroxymethyl)- has shown potential as a modulator of various cellular pathways. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory processes, suggesting its utility in anti-inflammatory therapies. Additionally, its interaction with G-protein coupled receptors (GPCRs) has been explored, indicating potential applications in treating conditions such as hypertension and neurodegenerative diseases.

The unique combination of structural features in Cyclopropanecarboxylic Acid, 1-(4-Chlorophenyl)-2-(Hydroxymethyl)- makes it an attractive scaffold for further chemical modifications. Researchers are actively investigating derivatives with enhanced bioactivity and selectivity by modifying substituents on the aromatic ring or altering the functional groups attached to the cyclopropane ring.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in characterizing this compound. These methods provide detailed insights into its molecular structure and stability under various conditions. Furthermore, computational modeling approaches have been used to predict its pharmacokinetic properties and toxicity profiles, aiding in early-stage drug development decisions.

In conclusion, CAS No. 63106-92-3 represents a compound with significant potential in pharmaceutical research due to its unique structural attributes and promising biological activities. Ongoing advancements in synthetic chemistry and biological screening continue to expand our understanding of this molecule's capabilities. As research progresses, Cyclopropanecarboxylic Acid, 1-(4-Chlorophenyl)-2-(Hydroxymethyl)- is poised to play a pivotal role in developing novel therapeutic agents for treating a wide range of diseases.